Endophenazine D: A Technical Guide to its Discovery, Isolation, and Characterization from Streptomyces anulatus
Endophenazine D: A Technical Guide to its Discovery, Isolation, and Characterization from Streptomyces anulatus
For Researchers, Scientists, and Drug Development Professionals
Introduction
Phenazine (B1670421) natural products are a diverse class of nitrogen-containing heterocyclic compounds produced by various bacteria, most notably from the genera Pseudomonas and Streptomyces.[1] These secondary metabolites exhibit a wide array of biological activities, including antimicrobial, antitumor, and herbicidal properties.[1][2] Among the more complex phenazines are the endophenazines, which are characterized by a prenylated phenazine core. This guide provides a comprehensive technical overview of the discovery, isolation, and characterization of Endophenazine D, a member of this family, from its natural source, the endosymbiotic bacterium Streptomyces anulatus.[2][3]
Streptomyces anulatus, often found in association with arthropods, has proven to be a source of novel bioactive compounds. A detailed screening of secondary metabolites from various strains of this bacterium led to the identification of four new phenazines, designated Endophenazines A, B, C, and D. Their structures were determined through extensive spectroscopic analysis. This document details the scientific journey of Endophenazine D, from the fermentation of the producing organism to the elucidation of its biological activities, providing researchers with the necessary information for its further study and potential development.
Data Presentation
Physicochemical Properties of Endophenazine D
| Property | Data | Reference |
| Molecular Formula | C24H26N2O7 | |
| Chromophore System | Phenazin-7-one derivative | |
| Structural Class | 5,10-dihydrophenazine derivative |
Biological Activity of Endophenazines
Endophenazines, including Endophenazine D, have demonstrated notable biological activities against a range of organisms.
| Activity Type | Target Organisms | Observed Effect | Reference |
| Antimicrobial | Gram-positive bacteria | Inhibition of growth | |
| Antimicrobial | Filamentous fungi | Inhibition of growth | |
| Herbicidal | Lemna minor (duckweed) | Growth inhibition |
Experimental Protocols
The following protocols are based on established methodologies for the isolation and characterization of phenazine compounds from Streptomyces species.
Fermentation of Streptomyces anulatus
This protocol describes the cultivation of S. anulatus for the production of Endophenazine D.
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Medium: ISP2 Broth (per 1 liter: 4 g Yeast Extract, 10 g Malt Extract, 4 g Dextrose, pH adjusted to 7.3).
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Seed Culture:
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Inoculate 50 mL of ISP2 broth in a 250 mL Erlenmeyer flask with a fresh culture of S. anulatus.
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Incubate at 28-30°C for 48-72 hours with shaking at 200 rpm.
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Production Culture:
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Inoculate 1 L of ISP2 broth in a 2.8 L flask with 5% (v/v) of the seed culture.
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Incubate at 28-30°C for 5-7 days with shaking at 200 rpm.
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Monitor the production of endophenazines periodically by taking small aliquots, extracting with an equal volume of ethyl acetate (B1210297), and analyzing by HPLC.
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Extraction and Isolation of Endophenazine D
This protocol details the extraction of the crude secondary metabolite mixture and the subsequent purification of Endophenazine D.
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Harvesting and Extraction:
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Centrifuge the production culture to separate the mycelium from the supernatant.
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Transfer the supernatant to a large separatory funnel.
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Add an equal volume of ethyl acetate and shake vigorously for 2-3 minutes, venting periodically.
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Allow the layers to separate and collect the upper organic (ethyl acetate) layer.
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Repeat the extraction of the aqueous layer to maximize recovery.
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Combine the organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to yield the crude extract.
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Chromatographic Purification:
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Silica (B1680970) Gel Column Chromatography:
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Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., a mixture of hexane (B92381) and ethyl acetate).
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Load the dissolved extract onto a silica gel column.
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Elute the column with a stepwise gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate, followed by methanol (B129727) for more polar compounds.
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Collect fractions and monitor by Thin Layer Chromatography (TLC) or analytical HPLC to identify fractions containing Endophenazine D.
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Preparative High-Performance Liquid Chromatography (HPLC):
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Pool the fractions containing Endophenazine D and concentrate them.
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Dissolve the concentrated sample in a suitable solvent (e.g., methanol).
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Purify the sample using a preparative HPLC system with a C18 column.
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Elute with a suitable gradient of acetonitrile (B52724) in water.
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Collect the peak corresponding to Endophenazine D and evaporate the solvent to obtain the pure compound.
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Structure Elucidation
The structure of Endophenazine D was originally determined using a combination of spectroscopic methods.
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Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments to establish the connectivity of atoms and the overall structure.
Bioactivity Assays
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Antimicrobial Activity (Broth Microdilution Method):
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Prepare a series of twofold dilutions of pure Endophenazine D in a suitable broth medium in a 96-well plate.
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Inoculate the wells with a standardized suspension of the test microorganism (e.g., Bacillus subtilis).
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Incubate at the optimal temperature for the microorganism for 18-24 hours.
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The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible growth.
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Herbicidal Activity (Lemna minor Growth Inhibition Assay):
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Prepare a range of concentrations of Endophenazine D in a suitable growth medium for L. minor.
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Place a set number of L. minor fronds into each well of a multi-well plate containing the test solutions.
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Incubate under controlled light and temperature conditions for 7 days.
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Assess the herbicidal effect by counting the number of fronds or measuring the frond area at the end of the incubation period.
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Calculate the concentration that causes 50% inhibition of growth (IC50).
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Visualizations
Biosynthetic Pathway
The biosynthesis of phenazines in Streptomyces originates from the shikimic acid pathway, leading to the formation of the core phenazine structure, which is then subject to various modifications such as prenylation to form endophenazines.
Caption: Generalized biosynthetic pathway of Endophenazine D.
Experimental Workflow
The following diagram illustrates the logical workflow from the cultivation of Streptomyces anulatus to the final characterization of Endophenazine D.
Caption: Workflow for the isolation and characterization of Endophenazine D.
References
- 1. researchgate.net [researchgate.net]
- 2. Endophenazines A-D, new phenazine antibiotics from the arthropod associated endosymbiont Streptomyces anulatus. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Endophenazines A-D, new phenazine antibiotics from the athropod associated endosymbiont Streptomyces anulatus II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
